Cas no 957062-94-1 (8-Bromo-6-methyl-1,2,4triazolo1,5-apyridine)

• Product Name: 8-Bromo-6-methyl-1,2,4triazolo1,5-apyridine
• CAS No: 957062-94-1
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD09878402
• CID: 855141
• PubChem ID: 26967027
• Update Time: 2025-05-21

8-Bromo-6-methyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 8-BROMO-6-METHYL-[1,2,4]TRIAZOLO[1,5-A]PYRIDINE
• 8-Bromo-6-methyl[1,2,4]triazolo[1,5-a]pyridine
• 957062-94-1
• AM804612
• FT-0685478
• SY065408
• DTXSID50650337
• MFCD09878402
• 8-Bromo-6-methyl[1,2,4]triazolo[1,5-a]pyridine, AldrichCPR
• BL006489
• J-519395
• EN300-1592161
• AKOS015842638
• PS-5528
• CS-0205857
• DB-080326
• 8-Bromo-6-methyl-1,2,4triazolo1,5-apyridine

• MDL： MFCD09878402
• Inchi： 1S/C7H6BrN3/c1-5-2-6(8)7-9-4-10-11(7)3-5/h2-4H,1H3
• InChI Key： RVTIPKPMNMOVHB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CN2C1=NC=N2

Computed Properties

• Exact Mass: 210.97500
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19000
• LogP: 1.80020

8-Bromo-6-methyl-1,2,4triazolo1,5-apyridine Security Information

• Hazard Category Code： 22
• Safety Instruction： 24/25
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 8-Bromo-6-methyl-1,2,4triazolo1,5-apyridine

Research Brief on 8-Bromo-6-methyl-1,2,4-triazolo[1,5-a]pyridine (CAS: 957062-94-1): Recent Advances and Applications

The compound 8-Bromo-6-methyl-1,2,4-triazolo[1,5-a]pyridine (CAS: 957062-94-1) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, characterized by a fused triazolopyridine core with bromo and methyl substituents, serves as a versatile building block for drug discovery and biological probe development. Recent studies have explored its utility in kinase inhibition, protein-protein interaction modulation, and as a fluorescent tag in bioimaging applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in the synthesis of selective kinase inhibitors. The bromo substituent at the 8-position was shown to participate efficiently in palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the core structure. Researchers at the University of Cambridge utilized this property to generate a library of 87 analogs, several of which showed promising activity against CDK2 and GSK-3β with IC50 values in the low nanomolar range.

In the area of chemical biology, 8-Bromo-6-methyl-1,2,4-triazolo[1,5-a]pyridine has been employed as a fluorescent probe due to its inherent photophysical properties. A Nature Chemical Biology publication (2024) reported its use in developing FRET-based sensors for real-time monitoring of intracellular kinase activity. The methyl group at the 6-position was found to enhance membrane permeability while maintaining the compound's quantum yield, making it particularly suitable for live-cell imaging applications.

The compound's metabolic stability has been investigated in several recent pharmacokinetic studies. Data from a 2024 ACS Pharmacology & Translational Science article indicate that the triazolopyridine core demonstrates favorable metabolic stability in human liver microsomes (t1/2 > 120 minutes), with the bromo substituent contributing to this stability by reducing oxidative metabolism at the adjacent positions. These properties make it an attractive scaffold for further drug development efforts.

Recent synthetic methodology developments have significantly improved access to this compound and its derivatives. A 2023 Organic Letters publication described a novel one-pot synthesis starting from commercially available 2-amino-6-methylpyridine, achieving an overall yield of 68% with excellent purity (>99%). This advancement has facilitated more extensive structure-activity relationship studies and accelerated the exploration of its therapeutic potential.

In conclusion, 8-Bromo-6-methyl-1,2,4-triazolo[1,5-a]pyridine (CAS: 957062-94-1) represents a promising scaffold with diverse applications in medicinal chemistry and chemical biology. Its unique combination of synthetic accessibility, favorable physicochemical properties, and biological activity continues to drive innovative research across multiple therapeutic areas. Future studies are expected to further explore its potential in targeted drug delivery systems and as a core structure for the development of novel therapeutic agents.